Cas no 166742-75-2 ((R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine)
(R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine
- (3R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine
- (R)-1,2,3,4-tetrahydro-N-methyl-3-quinolinamine
- (R)-3-Methylamino-1,2,3,4-tetrahydroquinoline
- AK-79682
- ANW-68413
- CTK8C2453
- KB-63303
- SureCN4798460
- 166742-75-2
- DTXSID60432868
- IQDMUSPYIULEGD-SECBINFHSA-N
- CS-14265
- DB-328026
- CS-M0364
- SCHEMBL4798460
- AKOS016007073
-
- MDL: MFCD18207124
- Inchi: 1S/C10H14N2/c1-11-9-6-8-4-2-3-5-10(8)12-7-9/h2-5,9,11-12H,6-7H2,1H3/t9-/m1/s1
- InChI Key: IQDMUSPYIULEGD-SECBINFHSA-N
- SMILES: N1C2C=CC=CC=2C[C@H](C1)NC
Computed Properties
- Exact Mass: 162.11582
- Monoisotopic Mass: 162.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
(R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R637023-10mg |
(R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine |
166742-75-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | R637023-50mg |
(R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine |
166742-75-2 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | R637023-100mg |
(R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine |
166742-75-2 | 100mg |
$ 210.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R65140-1g |
(R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine |
166742-75-2 | 1g |
¥8032.0 | 2021-09-08 | ||
| Chemenu | CM144536-1g |
(R)-N-methyl-1,2,3,4-tetrahydroquinolin-3-amine |
166742-75-2 | 95% | 1g |
$*** | 2023-03-30 |
(R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine
(R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine (CAS No. 166742-75-2): A Comprehensive Overview
(R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine (CAS No. 166742-75-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.
The chiral center at the 3-position of the tetrahydroquinoline ring imparts (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine with distinct enantiomeric properties. Chirality is a critical factor in drug design and development, as different enantiomers can exhibit markedly different pharmacological profiles. The (R)-enantiomer of this compound has been extensively studied for its potential as a lead molecule in the development of novel therapeutic agents.
Recent research has highlighted the importance of (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine in the context of central nervous system (CNS) disorders. Studies have shown that this compound can modulate various neurotransmitter systems, making it a promising candidate for the treatment of neurological conditions such as Parkinson's disease and Alzheimer's disease. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation.
In addition to its neuroprotective properties, (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine has also shown promise in the field of pain management. Research conducted at the University of California revealed that this compound can effectively alleviate neuropathic pain by targeting specific pain pathways in the spinal cord. The mechanism of action involves the modulation of voltage-gated sodium channels and the inhibition of pro-inflammatory cytokines.
The synthetic accessibility of (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound with high enantiomeric purity. One notable method involves the asymmetric hydrogenation of a chiral catalyst followed by N-methylation. This approach ensures that the desired (R)-enantiomer is obtained with high yield and selectivity.
Clinical trials are currently underway to evaluate the safety and efficacy of (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and suggest that (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine may have a favorable safety profile for further clinical development.
From a pharmacokinetic perspective, (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine exhibits favorable properties such as good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for once-daily dosing regimens in chronic conditions. Additionally, the compound's low molecular weight and lipophilicity facilitate its crossing of the blood-brain barrier (BBB), which is crucial for its therapeutic effects on CNS disorders.
In conclusion, (R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine (CAS No. 166742-75-2) represents a promising lead molecule with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an important focus for ongoing research and development efforts in medicinal chemistry and pharmaceutical sciences.
166742-75-2 ((R)-N-Methyl-1,2,3,4-tetrahydroquinolin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)